2-[(2-chlorobenzyl)thio]-1,3-benzothiazol-6-amine

• IUPAC Name: 2-[(2-chlorophenyl)methylsulfanyl]-1,3-benzothiazol-6-amine
• InChI: InChI=1S/C14H11ClN2S2/c15-11-4-2-1-3-9(11)8-18-14-17-12-6-5-10(16)7-13(12)19-14/h1-7H,8,16H2
• InChI Key: JYRKWQICTJTPAY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CSC2=NC3=C(S2)C=C(C=C3)N)Cl
• Molecular Formula: C14H11ClN2S2
• Molecular Weight: 306.8 g/mol

Description

Benzothiazole and its derivatives are compounds of significant interest due to their wide range of biological activities and applications in medicinal chemistry. The compound “2-[(2-chlorobenzyl)thio]-1,3-benzothiazol-6-amine” falls within this category, showcasing the chemical complexity and potential for diverse chemical reactions and applications.

Synthesis Analysis

The synthesis of benzothiazole derivatives often involves the reaction of 2-aminobenzothiazole with various aldehydes or ketones. For instance, the synthesis of similar compounds has been achieved through reactions leading to the formation of complexes with metals or through condensation reactions under specific conditions (Alkuubaisi et al., 2016); (Asiri & Khan, 2010).

Molecular Structure Analysis

The molecular structure of benzothiazole derivatives, including the potential structure of “2-[(2-chlorobenzyl)thio]-1,3-benzothiazol-6-amine,” can be characterized by spectroscopic methods such as FTIR, NMR (1H and 13C), and sometimes X-ray diffraction. These techniques provide insights into the compound's molecular geometry, intramolecular bonding, and electronic structure (Ermiş & Durmuş, 2020).

Chemical Reactions and Properties

Benzothiazole derivatives participate in various chemical reactions, including condensation, cycloaddition, and nucleophilic substitution, depending on the functional groups present. The chemical properties of these compounds can be influenced by substituents on the benzothiazole ring, impacting their reactivity and the type of reactions they undergo (Ogurtsov et al., 2003).